Cas no 159831-38-6 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester)

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester structure
159831-38-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester
CAS No:159831-38-6
MF:C13H13N3O2
MW:243.261222600937
CID:835239
Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-cyano-1-ethyl-, ethyl ester
    • Ethyl 3-cyano-1-ethyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
    • Inchi: InChI=1S/C13H13N3O2/c1-3-16-8-10(6-14)11-5-9(7-15-12(11)16)13(17)18-4-2/h5,7-8H,3-4H2,1-2H3
    • InChI Key: UTWPOSSSSWNNMG-UHFFFAOYSA-N
    • SMILES: CCN1C=C(C#N)C2=C1N=CC(=C2)C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
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